Increased Hydrogen-Bond Donor Count vs. N-Ethyl-4-(trifluoromethyl)pyrimidin-2-amine
The target compound contains one additional hydrogen-bond donor (the terminal –OH) compared to the direct comparator N-ethyl-4-(trifluoromethyl)pyrimidin-2-amine (CAS 1193721-40-2) . This increases the HBD count from 1 to 2 while adding an HBA (oxygen), altering the compound's placement in CNS MPO scoring relative to simple N-alkyl analogs .
| Evidence Dimension | Hydrogen-Bond Donor (HBD) Count |
|---|---|
| Target Compound Data | 2 (amine NH + hydroxyl OH) |
| Comparator Or Baseline | N-ethyl-4-(trifluoromethyl)pyrimidin-2-amine: 1 HBD (amine NH only) |
| Quantified Difference | Δ = +1 HBD |
| Conditions | Structure-derived count; computed molecular descriptors from SMILES |
Why This Matters
The additional HBD enhances aqueous solubility and provides a conjugation anchor, reducing the need for protecting-group chemistry during library synthesis.
